BISABOLOLOXIDE
BISABOLOLOXIDE
Brand Name:
Vulcanchem
CAS No.:
11087-43-7
VCID:
VC0076403
InChI:
InChI=1S/2C15H26O2/c1-11-5-7-12(8-6-11)15(4)10-9-13(17-15)14(2,3)16;1-11-5-7-12(8-6-11)15(4)10-9-13(16)14(2,3)17-15/h2*5,12-13,16H,6-10H2,1-4H3/t12?,13-,15-;12-,13+,15+/m01/s1
SMILES:
CC1=CCC(CC1)C2(CCC(C(O2)(C)C)O)C.CC1=CCC(CC1)C2(CCC(O2)C(C)(C)O)C
Molecular Formula:
C30H52O4
Molecular Weight:
476.742
BISABOLOLOXIDE
CAS No.: 11087-43-7
Main Products
VCID: VC0076403
Molecular Formula: C30H52O4
Molecular Weight: 476.742
CAS No. | 11087-43-7 |
---|---|
Product Name | BISABOLOLOXIDE |
Molecular Formula | C30H52O4 |
Molecular Weight | 476.742 |
IUPAC Name | 2-[(2S,5S)-5-methyl-5-(4-methylcyclohex-3-en-1-yl)oxolan-2-yl]propan-2-ol;(3S,6S)-2,2,6-trimethyl-6-[(1S)-4-methylcyclohex-3-en-1-yl]oxan-3-ol |
Standard InChI | InChI=1S/2C15H26O2/c1-11-5-7-12(8-6-11)15(4)10-9-13(17-15)14(2,3)16;1-11-5-7-12(8-6-11)15(4)10-9-13(16)14(2,3)17-15/h2*5,12-13,16H,6-10H2,1-4H3/t12?,13-,15-;12-,13+,15+/m01/s1 |
Standard InChIKey | FZHGQBOZUMAPRQ-FIZODLOOSA-N |
SMILES | CC1=CCC(CC1)C2(CCC(C(O2)(C)C)O)C.CC1=CCC(CC1)C2(CCC(O2)C(C)(C)O)C |
Synonyms | BISABOLOLOXIDE |
Last Modified | Aug 20 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume